BENGHE Methodological & Application

Check Availability & Pricing

Suberic Acid: Application Notes and Protocols
for Cosmetics and Perfumery

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Suberic acid

Cat. No.: B7766589

For Researchers, Scientists, and Drug Development Professionals

Introduction

Suberic acid, a dicarboxylic acid with the formula CsH1404, is emerging as a multifunctional
ingredient in the cosmetic industry.[1][2][3][4] Traditionally used in the synthesis of polymers
and as a plasticizer, its unique properties are now being harnessed for advanced skincare
applications.[1][4][5] This document provides detailed application notes and experimental
protocols for researchers and formulators interested in the cosmetic and potential perfumery
applications of suberic acid and its derivatives. While some sources suggest a role in
perfumery, more specialized industry resources indicate it is not recommended for fragrance
applications, a point that will be further clarified.[1][2][3][6][7]

Cosmetic Applications: Anti-Aging and Skin Health

Suberic acid has demonstrated significant potential in anti-aging and skin health formulations,
primarily through its ability to stimulate collagen synthesis and protect against photodamage.
Its functions in cosmetics include acting as a pH regulator, emulsifier, stabilizer, and
moisturizing agent.[4]

Stimulation of Collagen Synthesis via Olfactory
Receptor OR10A3
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Recent in vitro studies have elucidated a novel mechanism by which suberic acid promotes
collagen production in human dermal fibroblasts.

Mechanism of Action: Suberic acid acts as a ligand for the olfactory receptor OR10A3, which
is ectopically expressed in the skin.[8] Activation of OR10A3 by suberic acid triggers a
downstream signaling cascade involving the activation of the cAMP-Akt pathway, ultimately
leading to increased collagen synthesis. This makes it a promising candidate for anti-wrinkle
and skin-firming formulations.[8]

Signaling Pathway: Suberic Acid-Induced Collagen Synthesis
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Caption: Suberic acid signaling pathway for collagen synthesis.

Protection Against UVB-Induced Photoaging

In vivo studies using hairless mice have demonstrated the protective effects of dietary suberic
acid against skin photoaging induced by UVB radiation.

Mechanism of Action: Suberic acid mitigates UVB-induced skin damage by upregulating the
Transforming Growth Factor-f3 (TGF-B)/SMAD pathway and downregulating the Mitogen-
Activated Protein Kinase (MAPK)/Activator Protein 1 (AP-1) signaling cascade.[9] This dual
action helps to inhibit matrix metalloproteinases (MMPs) that degrade collagen and promotes
the synthesis of new collagen and hyaluronic acid.[9] The observed effects include a reduction
in wrinkle formation, improved skin hydration, and decreased epidermal thickness.[9][10]

Signaling Pathway: Suberic Acid's Role in Photoaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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